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Compound of Interest

Compound Name: (2,3-Dimethylphenyl)methanol

Cat. No.: B076419

An In-depth Technical Guide to (2,3-
Dimethylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of (2,3-Dimethylphenyl)methanol, also known as 2,3-dimethylbenzyl alcohol. This
document is intended to serve as a valuable resource for professionals in research and
development, particularly in the fields of chemistry and drug development.

Chemical Identity and Physical Properties

(2,3-Dimethylphenyl)methanol is an aromatic alcohol with the chemical formula CoH120. Its
structure consists of a benzene ring substituted with a hydroxymethyl group and two methyl
groups at the 2 and 3 positions.

CAS Number: 13651-14-4[1][2][3][4]

The physical constants of (2,3-Dimethylphenyl)methanol are summarized in the table below.
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Physical Constant Value Source
Molecular Formula CoH120 [21[3114]
Molecular Weight 136.19 g/mol [21[31[4]
Melting Point 63.0t0 67.0 °C [2][5]
Boiling Point 131 °C at 13 mmHg [2]

White to orange to green
Appearance [5]
powder to crystal

Synthesis Protocol

A common method for the synthesis of (2,3-Dimethylphenyl)methanol involves the hydrolysis
of 2,3-dimethylbenzyl acetate. A detailed experimental protocol is outlined below.

Materials and Reagents

¢ 2,3-dimethylbenzyl acetate

Sodium hydroxide (NaOH)

Methanol (CH3OH)

Water (H20)

Ether

Saturated sodium chloride solution

Anhydrous sodium sulfate (Naz2S0a)

Experimental Procedure

e A solution of sodium hydroxide (e.g., 5 g in 50 ml of water) is added to a solution of 2,3-
dimethylbenzyl acetate (e.g., 16.4 g) in methanol (50 ml) in a round-bottomed flask equipped
with a reflux condenser.
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e The mixture is heated to reflux and maintained at this temperature for 2 hours.
» After cooling, the mixture is diluted with water and extracted with ether.

e The combined ether extracts are washed with water and a saturated sodium chloride
solution.

e The ether layer is then dried over anhydrous sodium sulfate.
e The ether is removed by distillation to yield the crude product.

e The crude (2,3-Dimethylphenyl)methanol can be further purified by recrystallization or
distillation.

This procedure has been reported to yield (2,3-Dimethylphenyl)methanol with a melting point
of 65—66 °C in a 96% vyield.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of (2,3-
Dimethylphenyl)methanol from its acetate precursor.
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Synthesis of (2,3-Dimethylphenyl)methanol Workflow

Applications in Research and Development

While specific signaling pathways involving (2,3-Dimethylphenyl)methanol are not extensively
documented in publicly available literature, substituted benzyl alcohols are a class of
compounds with broad applications in organic synthesis and medicinal chemistry. They often
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serve as key intermediates in the synthesis of more complex molecules, including active
pharmaceutical ingredients (APIs). The reactivity of the hydroxyl group allows for a variety of
chemical transformations, making it a versatile building block for creating diverse chemical
libraries for drug discovery screening. Further research may uncover specific biological
activities or applications for (2,3-Dimethylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.rsc.org [rsc.org]

e 2. nbinno.com [nbinno.com]

o 3. dev.spectrabase.com [dev.spectrabase.com]
e 4. solubilityofthings.com [solubilityofthings.com]

e 5. (4-Chloro-2,3-dimethylphenyl)(phenyl)methanol | C15H15CIO | CID 177683950 -
PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [(2,3-Dimethylphenyl)methanol CAS number and
physical constants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076419#2-3-dimethylphenyl-methanol-cas-number-
and-physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b076419?utm_src=pdf-body
https://www.benchchem.com/product/b076419?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/d1/gc/d1gc02449c/d1gc02449c1.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-3-4-dimethylphenyl-methanol-in-pharmaceutical-synthesis-zy
https://dev.spectrabase.com/spectrum/6A7MIT6GWmM
https://www.solubilityofthings.com/35-dimethylphenylmethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2_3-dimethylphenyl_phenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2_3-dimethylphenyl_phenyl_methanol
https://www.benchchem.com/product/b076419#2-3-dimethylphenyl-methanol-cas-number-and-physical-constants
https://www.benchchem.com/product/b076419#2-3-dimethylphenyl-methanol-cas-number-and-physical-constants
https://www.benchchem.com/product/b076419#2-3-dimethylphenyl-methanol-cas-number-and-physical-constants
https://www.benchchem.com/product/b076419#2-3-dimethylphenyl-methanol-cas-number-and-physical-constants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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